Cas no 1226448-94-7 (4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1226448-94-7
• MF: C₁₉H₁₇N₅OS
• MW: 363.436181783676
• CID: 5984359
• PubChem ID: 49677633
• Update Time: 2025-05-30

4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide
• 4-propyl-N-(2-pyrrol-1-ylquinolin-8-yl)thiadiazole-5-carboxamide
• SR-01000926204
• 1226448-94-7
• F5896-0254
• 4-propyl-N-[2-(1H-pyrrol-1-yl)quinolin-8-yl]-1,2,3-thiadiazole-5-carboxamide
• N-(2-(1H-pyrrol-1-yl)quinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS024527430
• VU0528052-1
• SR-01000926204-1

• Inchi： 1S/C19H17N5OS/c1-2-6-15-18(26-23-22-15)19(25)20-14-8-5-7-13-9-10-16(21-17(13)14)24-11-3-4-12-24/h3-5,7-12H,2,6H2,1H3,(H,20,25)
• InChI Key： PZJASPNNDZHKSC-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C3C(C=CC=2)=CC=C(N2C=CC=C2)N=3)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 363.11538136g/mol
• Monoisotopic Mass: 363.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide

4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 1226448-94-7, named 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide, has recently garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of quinoline, a heterocyclic aromatic compound, and incorporates a thiadiazole ring system, which is known for its versatile reactivity and potential applications in drug design and electronic materials. The integration of a pyrrole moiety further enhances its functional diversity, making it a promising candidate for various research and industrial applications.

Thiadiazole derivatives have been extensively studied due to their unique electronic properties and biological activities. The presence of the thiadiazole ring in this compound contributes to its stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the potential of such compounds as antimicrobial agents, where their ability to disrupt bacterial cell membranes has shown promising results. Additionally, the quinoline core of the molecule is known for its photoluminescent properties, which could be exploited in optoelectronic devices.

The pyrrole moiety in this compound introduces additional functionalities, such as enhanced conjugation and hydrogen bonding capabilities. This feature is particularly advantageous in drug design, where such properties can improve bioavailability and target specificity. Recent research has focused on the synthesis of similar compounds with tailored substituents to optimize their pharmacokinetic profiles. For instance, the substitution pattern at the quinoline ring has been shown to significantly influence the compound's solubility and metabolic stability.

The synthesis of 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiadiazole ring via a condensation reaction and the subsequent coupling with the quinoline derivative. Researchers have also explored green chemistry approaches to enhance the sustainability of this synthesis pathway.

In terms of applications, this compound has shown potential in biomedical imaging due to its fluorescent properties. Its ability to emit light under specific conditions makes it a candidate for use in diagnostic tools and biosensors. Furthermore, its electronic properties make it a viable option for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with high accuracy. These studies have provided valuable insights into its potential applications in energy storage systems, such as supercapacitors and batteries. The compound's ability to act as an electron acceptor or donor has been identified as a key factor in these applications.

In conclusion, 4-propyl-N-2-(1H-pyrrol-1-yl)quinolin-8-yli-thiadiazole-carboxamide represents a fascinating example of how structural diversity can lead to multifunctional compounds with wide-ranging applications. Its unique combination of quinoline, thiadiazole, and pyrrole moieties makes it a valuable subject for both fundamental research and industrial development. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in various scientific disciplines.